Cas no 2344677-64-9 (2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid)

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid is a specialized organic compound featuring an azetidine core functionalized with a Boc-protected aminomethyl group and an acetic acid moiety. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of peptidomimetics and bioactive molecules. The tert-butoxycarbonyl (Boc) group provides selective protection for the amine, enabling controlled deprotection under mild acidic conditions. The azetidine ring contributes to conformational rigidity, enhancing binding affinity in target interactions. Its carboxylic acid functionality allows for further derivatization via amidation or esterification. This compound is particularly useful in medicinal chemistry for constructing constrained scaffolds with improved metabolic stability and selectivity.
2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid structure
2344677-64-9 structure
Product Name:2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid
CAS No:2344677-64-9
MF:C11H20N2O4
MW:244.287503242493
CID:6284082
PubChem ID:139022697
Update Time:2025-10-13

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2344677-64-9
    • 2-[3-({[(tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid
    • EN300-6736054
    • 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid
    • Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)12-4-8-5-13(6-8)7-9(14)15/h8H,4-7H2,1-3H3,(H,12,16)(H,14,15)
    • InChI Key: FNPWJPLVWXFPKN-UHFFFAOYSA-N
    • SMILES: O(C(NCC1CN(CC(=O)O)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 244.14230712g/mol
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 78.9Ų

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid Pricemore >>

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2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid Related Literature

Additional information on 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid

Comprehensive Overview of 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid (CAS No. 2344677-64-9)

2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid (CAS No. 2344677-64-9) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring an azetidine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in drug discovery. The compound's molecular formula and precise stereochemistry contribute to its role in modulating biological activity, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are increasingly focusing on its potential applications in neurodegenerative disease therapeutics and anti-inflammatory agents, aligning with current trends in precision medicine.

The growing demand for Boc-protected amino acid derivatives like 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid reflects the pharmaceutical industry's shift toward small-molecule drug development. With the rise of AI-driven drug design and high-throughput screening, this compound has gained attention for its compatibility with combinatorial chemistry workflows. Its stability under acidic conditions—a hallmark of the Boc group—makes it ideal for solid-phase peptide synthesis (SPPS), a technique dominating recent publications in Nature Chemical Biology and Journal of Medicinal Chemistry.

Analytical studies of CAS No. 2344677-64-9 emphasize its purity profile, typically exceeding 98% by HPLC, which is critical for structure-activity relationship (SAR) studies. The compound’s logP and hydrogen bond donor/acceptor counts align with Lipinski’s Rule of Five, a frequent search topic among medicinal chemists optimizing oral bioavailability. Recent patents highlight derivatives of this molecule as candidates for kinase inhibition, tying into the global interest in targeted cancer therapies.

From a synthetic chemistry perspective, the azetidine-1-yl acetic acid moiety in this compound enables ring-strain-driven reactivity, a hot topic in click chemistry forums. The Boc-aminomethyl side chain allows selective deprotection—addressing a common challenge in multi-step organic synthesis workflows. These features position CAS No. 2344677-64-9 as a versatile building block for fragment-based drug discovery (FBDD), a method gaining traction in COVID-19 antiviral research and rare disease treatment development.

Environmental and regulatory considerations for this compound adhere to REACH and ICH Q3C guidelines, with low ecotoxicity profiles—a key concern in green chemistry discussions. Its non-hygroscopic nature simplifies storage, unlike many peptide intermediates requiring inert atmospheres. This practical advantage, combined with its scalable synthesis route, makes it attractive for contract manufacturing organizations (CMOs) servicing the booming biologics market.

In conclusion, 2-[3-({[(Tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]acetic acid represents a convergence of cutting-edge medicinal chemistry and industrial applicability. Its relevance spans from academic research on protein-protein interactions to commercial API production, answering the pharmaceutical sector’s need for highly functionalized heterocycles. As personalized medicine and proteolysis-targeting chimeras (PROTACs) dominate scientific discourse, this compound’s role in next-generation therapeutics continues to expand.

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